Cas no 2679827-98-4 (rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid)

• Product Name: rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid
• CAS No: 2679827-98-4
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 5630418
• PubChem ID: 165920674
• Update Time: 2025-11-01

rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{[(3R,4R)-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidin-3-yl](methyl)amino}acetic acid
• 2679827-98-4
• EN300-28291824
• rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid

• Inchi： 1S/C15H20N2O5/c1-16(9-14(19)20)12-7-17(8-13(12)18)15(21)22-10-11-5-3-2-4-6-11/h2-6,12-13,18H,7-10H2,1H3,(H,19,20)/t12-,13-/m1/s1
• InChI Key： OXVSVIDVMPIRTD-CHWSQXEVSA-N
• SMILES： O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1N(C)CC(=O)O

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 90.3Ų

Additional information on rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid

Comprehensive Overview of rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid (CAS No. 2679827-98-4)

The compound rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid (CAS No. 2679827-98-4) is a highly specialized chiral molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrrolidine ring and a benzyloxycarbonyl protecting group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating enzymatic activity and its potential applications in drug discovery.

In recent years, the demand for chiral building blocks like rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid has surged, driven by the growing focus on enantioselective synthesis in the pharmaceutical industry. This compound's hydroxypyrrolidine core is particularly noteworthy, as it mimics natural amino acid structures, making it a candidate for designing novel therapeutics. Its CAS No. 2679827-98-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic chemistry today is the development of green synthesis methods. Researchers are exploring eco-friendly approaches to produce rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid with minimal waste and energy consumption. This aligns with global trends toward sustainable chemistry, a hot topic in both scientific literature and industry conferences. The compound's versatility also makes it a subject of interest in peptide mimetics and protease inhibitor studies, areas that are gaining traction due to their therapeutic potential.

Another key aspect of rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid is its role in medicinal chemistry. Its structural features, such as the methylamino and hydroxy functional groups, allow for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. This adaptability is crucial for addressing challenges in drug development, such as improving bioavailability and reducing off-target effects. The compound's CAS No. 2679827-98-4 is often associated with studies on central nervous system (CNS) targets, a rapidly evolving field in pharmacology.

From a technical standpoint, the synthesis and characterization of rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid require advanced analytical techniques, including NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and enantiomeric excess, critical parameters for its use in preclinical studies. The growing availability of automated synthesis platforms has further streamlined the production of such complex molecules, making them more accessible to researchers worldwide.

In conclusion, rac-2-{(3R,4R)-1-(benzyloxy)carbonyl-4-hydroxypyrrolidin-3-yl(methyl)amino}acetic acid (CAS No. 2679827-98-4) represents a fascinating intersection of chemistry and biology. Its applications span from drug discovery to biocatalysis, and its study continues to yield insights into molecular design and function. As the scientific community prioritizes innovation and sustainability, this compound is poised to remain a focal point in research for years to come.